3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide

• IUPAC Name: 3-[6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide
• InChI: InChI=1S/C17H14ClN5OS2/c1-10-21-22-16(26-10)20-15(24)7-6-13-9-25-17-19-14(8-23(13)17)11-2-4-12(18)5-3-11/h2-5,8-9H,6-7H2,1H3,(H,20,22,24)
• InChI Key: YBWDJAPUVVATNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CCC2=CSC3=NC(=CN23)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H14ClN5OS2
• Molecular Weight: 403.9 g/mol

Description

The compound “3-(6-(4-chlorophenyl)imidazo[2,1-b]thiazol-3-yl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)propanamide” is a chemical compound with potential biological activity. It is related to the class of imidazo[2,1-b]thiazoles.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an imidazo[2,1-b]thiazole core, which is substituted with a 4-chlorophenyl group and a 5-methyl-1,3,4-thiadiazol-2-yl propanamide group. The exact structure would need to be confirmed through techniques such as NMR or X-ray crystallography.

Safety and Hazards

The safety and hazards associated with this compound are not explicitly mentioned in the retrieved sources. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research on this compound could include further exploration of its biological activity, detailed study of its mechanism of action, and optimization of its synthesis process. Additionally, its physical and chemical properties could be characterized in more detail.

Mechanism of Action

Target of Action

The primary target of this compound is the constitutive androstane receptor (CAR) . CAR is a nuclear receptor that regulates the expression of genes involved in drug metabolism and transport .

Mode of Action

The compound acts as an agonist for the CAR . It binds to the receptor, stimulating its activity. This leads to the translocation of CAR to the nucleus, where it can regulate gene expression .

Biochemical Pathways

Upon activation, CAR regulates the expression of various genes involved in drug metabolism and transport. These include members of the cytochrome P450 family, which are key enzymes in the metabolism of drugs and other xenobiotics .

Result of Action

The activation of CAR by this compound leads to changes in the expression of genes involved in drug metabolism and transport. This can influence the body’s response to various drugs and xenobiotics .